1-{[1-(5-Bromo-2-methoxybenzyl)-3-piperidinyl]carbonyl}-4-methylpiperazine

• Molecular Formula: C19H28BrN3O2
• Molecular Weight: 410.3 g/mol
• IUPAC Name: [1-[(5-bromo-2-methoxyphenyl)methyl]piperidin-3-yl]-(4-methylpiperazin-1-yl)methanone
• InChI: InChI=1S/C19H28BrN3O2/c1-21-8-10-23(11-9-21)19(24)15-4-3-7-22(13-15)14-16-12-17(20)5-6-18(16)25-2/h5-6,12,15H,3-4,7-11,13-14H2,1-2H3
• InChI Key: UEMHXSNZQCJLMS-UHFFFAOYSA-N
• SMILES: CN1CCN(CC1)C(=O)C2CCCN(C2)CC3=C(C=CC(=C3)Br)OC

Description

1-{[1-(5-Bromo-2-methoxybenzyl)-3-piperidinyl]carbonyl}-4-methylpiperazine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.

Mechanism of Action

The mechanism of action of 1-{[1-(5-Bromo-2-methoxybenzyl)-3-piperidinyl]carbonyl}-4-methylpiperazine is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors that are involved in cell growth and proliferation. Additionally, it has been shown to induce apoptosis in cancer cells, which is a process of programmed cell death that is often disrupted in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 1-{[1-(5-Bromo-2-methoxybenzyl)-3-piperidinyl]carbonyl}-4-methylpiperazine can have a variety of biochemical and physiological effects, depending on the specific application. For example, it has been shown to inhibit the growth and proliferation of various cancer cell lines, induce apoptosis in cancer cells, and act as a selective serotonin receptor agonist. Additionally, it has been shown to have potential anti-inflammatory effects, which could have implications for the treatment of various inflammatory disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-{[1-(5-Bromo-2-methoxybenzyl)-3-piperidinyl]carbonyl}-4-methylpiperazine in lab experiments is its potent antitumor activity, which makes it a promising candidate for the development of new cancer therapies. Additionally, its potential use as a selective serotonin receptor agonist could have implications for the treatment of various neurological disorders. However, one of the limitations of using this compound in lab experiments is its relatively complex synthesis method, which could limit its availability for certain applications.

Future Directions

There are several future directions for the study of 1-{[1-(5-Bromo-2-methoxybenzyl)-3-piperidinyl]carbonyl}-4-methylpiperazine. One area of focus could be the development of new cancer therapies based on this compound, either alone or in combination with other drugs. Additionally, further research could be conducted to explore its potential use as a selective serotonin receptor agonist, which could have implications for the treatment of various neurological disorders. Finally, more studies could be conducted to explore the biochemical and physiological effects of this compound, which could lead to a better understanding of its potential applications in various areas of scientific research.

Synthesis Methods

The synthesis of 1-{[1-(5-Bromo-2-methoxybenzyl)-3-piperidinyl]carbonyl}-4-methylpiperazine involves the reaction of 5-bromo-2-methoxybenzylamine with 3-piperidone, followed by the addition of 4-methylpiperazine and the subsequent carbonylation of the resulting intermediate. This method has been optimized to produce high yields of the desired product.

Scientific Research Applications

1-{[1-(5-Bromo-2-methoxybenzyl)-3-piperidinyl]carbonyl}-4-methylpiperazine has been studied extensively for its potential applications in various areas of scientific research. It has been shown to exhibit potent antitumor activity against various cancer cell lines, making it a promising candidate for the development of new cancer therapies. Additionally, it has been investigated for its potential use as a selective serotonin receptor agonist, which could have implications for the treatment of various neurological disorders.